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Compound of Interest

Compound Name: (S)-(-)-4-Hydroxy-2-pyrrolidinone

Cat. No.: B119332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for (S)-(-)-4-Hydroxy-2-pyrrolidinone (CAS RN: 68108-18-9).

sections detail the toxicological profile, personal protective equipment (PPE) recommendations, emergency procedures, and disposal guidelines to en

of this compound in a laboratory setting.

Hazard Identification and Classification
(S)-(-)-4-Hydroxy-2-pyrrolidinone is classified as a hazardous substance. The primary routes of exposure are ingestion and eye contact. Based on a

Globally Harmonized System (GHS) classifications are as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Serious Eye Damage (Category 1): Causes serious eye damage.[1]

Some sources also indicate the potential for skin and respiratory irritation.[2][3]

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H318: Causes serious eye damage.

Toxicological Data
Specific quantitative toxicological data, such as LD50 and LC50 values for (S)-(-)-4-Hydroxy-2-pyrrolidinone, are not readily available in the reviewe

However, data for analogous compounds like N-methyl-2-pyrrolidone (NMP) can provide some context for the potential toxicity of pyrrolidinone deriva

to note that the following data is for a related but different chemical and should be used for informational purposes only.

Toxicological Endpoint Test Animal Route of Administration Value Reference Compound

LD50 Rat Oral 3914 mg/kg N-methyl-2-pyrrolidone

LD50 Mouse Oral 5130 mg/kg N-methyl-2-pyrrolidone

LD50 Rabbit Dermal 8000 mg/kg N-methyl-2-pyrrolidone

No specific information on target organ toxicity, sensitization, mutagenicity, or carcinogenicity for (S)-(-)-4-Hydroxy-2-pyrrolidinone was found. Simil

information regarding specific signaling pathways involved in its toxicity has been identified.

Personal Protective Equipment (PPE)
Due to the classification of this compound as causing serious eye damage and being harmful if swallowed, appropriate PPE is mandatory to prevent e
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Protection Type Recommended Equipment Specifications and Rationale

Eye Protection Chemical safety goggles and a face shield

Goggles must form a seal around the eyes to p

from dust and splashes. A face shield provides 

additional layer of protection for the entire face,

critical given the "Causes serious eye damage"

classification.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable chemically resistant glov

should be worn. Inspect gloves for tears or hole

use and dispose of them properly after handling

compound.

Body Protection Laboratory coat
A standard laboratory coat should be worn to pr

street clothes from contamination.

Respiratory Protection
Not generally required for small quantities in a well-

ventilated area.

If handling large quantities or if dust is generate

ventilation is inadequate, a NIOSH-approved re

with a particulate filter may be necessary.

Experimental Protocols for Safe Handling and Emergencies
General Handling Procedures
Adherence to standard laboratory safety practices is essential when working with (S)-(-)-4-Hydroxy-2-pyrrolidinone.

Work Area: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of any dust.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the appropriate PPE.

Hygiene: Wash hands thoroughly with soap and water after handling the compound and before eating, drinking, or smoking.

Start Handling Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood Preferred)

Handle (S)-(-)-4-Hydroxy-2-pyrrolidinone
with Care Wash Hands Thoroughly

Click to download full resolution via product page

General workflow for the safe handling of (S)-(-)-4-Hydroxy-2-pyrrolidinone.

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasiona

the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact
Remove contaminated clothing. Wash skin with plenty of soap and water. See

attention if irritation develops or persists.

Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical at

Inhalation
Move the person to fresh air. If not breathing, give artificial respiration. Seek m

attention if symptoms occur.

digraph "First_Aid_Response" {

graph [nodesep=0.4];

node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
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edge [color="#EA4335"];

exposure [label="Exposure Occurs", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

eye_contact [label="Eye Contact"];

skin_contact [label="Skin Contact"];

ingestion [label="Ingestion"];

inhalation [label="Inhalation"];

flush_eyes [label="Flush Eyes with Water\nfor at least 15 minutes"];

seek_medical_eye [label="Seek Immediate\nMedical Attention", style=filled, fillcolor="#EA4335", fontcolor="#FF

remove_clothing [label="Remove Contaminated Clothing"];

wash_skin [label="Wash Skin with Soap and Water"];

seek_medical_skin [label="Seek Medical Attention\nif Irritation Persists"];

rinse_mouth [label="Rinse Mouth"];

no_vomit [label="Do NOT Induce Vomiting"];

seek_medical_ingestion [label="Seek Immediate\nMedical Attention", style=filled, fillcolor="#EA4335", fontcolo

fresh_air [label="Move to Fresh Air"];

artificial_respiration [label="Give Artificial Respiration\nif Not Breathing"];

seek_medical_inhalation [label="Seek Medical Attention"];

exposure -> eye_contact;

exposure -> skin_contact;

exposure -> ingestion;

exposure -> inhalation;

eye_contact -> flush_eyes -> seek_medical_eye;

skin_contact -> remove_clothing -> wash_skin -> seek_medical_skin;

ingestion -> rinse_mouth -> no_vomit -> seek_medical_ingestion;

inhalation -> fresh_air -> artificial_respiration -> seek_medical_inhalation;

}

First aid procedures for exposure to (S)-(-)-4-Hydroxy-2-pyrrolidinone.

Accidental Release Measures (Spill Cleanup)
For a minor spill of solid (S)-(-)-4-Hydroxy-2-pyrrolidinone in a laboratory setting:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Wear appropriate PPE, including chemical safety goggles, a face shield, gloves, and a lab coat.
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Containment: Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a universal spill absorbent to prevent the powd

airborne.[7][8]

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste. Avoid creating dust.

Decontamination: Clean the spill area with a damp cloth or paper towel. Place the used cleaning materials into the hazardous waste container.

Disposal: Dispose of the sealed container as hazardous waste according to institutional and local regulations.

Minor Solid Spill Occurs

Alert Others and
Secure Area

Ensure Proper Ventilation

Don Full PPE
(Goggles, Face Shield, Gloves)

Gently Cover Spill with
Inert Absorbent

Carefully Sweep into a
Labeled Waste Container

Clean Spill Area with
a Damp Cloth

Dispose of Waste Container
as Hazardous Waste

Cleanup Complete

Click to download full resolution via product page

Procedure for cleaning up a minor spill of solid (S)-(-)-4-Hydroxy-2-pyrrolidinone.

Stability and Reactivity
Stability: Stable under normal laboratory conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxi
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Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of this chemical and its container as hazardous waste in accordance with all applicable federal, state, and local regulations. Do n

down the drain or in regular trash.[9][10] Contact your institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering

scientists and researchers to drive progress in science and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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